molecular formula C9H14N2O2 B8559650 1H-imidazol-1-ylmethyl pivalate

1H-imidazol-1-ylmethyl pivalate

Cat. No.: B8559650
M. Wt: 182.22 g/mol
InChI Key: HWZXXRLWTPCFKC-UHFFFAOYSA-N
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Description

1H-imidazol-1-ylmethyl pivalate is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N2O2

Molecular Weight

182.22 g/mol

IUPAC Name

imidazol-1-ylmethyl 2,2-dimethylpropanoate

InChI

InChI=1S/C9H14N2O2/c1-9(2,3)8(12)13-7-11-5-4-10-6-11/h4-6H,7H2,1-3H3

InChI Key

HWZXXRLWTPCFKC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)OCN1C=CN=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1.95 g (0.013 mole) of pivaloyloxymethyl chloride, dissolved in 20 ml of dichloromethane, were added 1.76 g (0.026 mole) of imidazole. The reaction mixture was refluxed for 32 hours, then was cooled and filtered. The filtrate was concentrated in vacuo to give an oil which was triturated with 100 mL of ether. The ether was decanted and concentrated in vacuo to give 1.30 g (55% yield) of the desired ester: IR (neat) 1720 cm-1 (s) (C=O); NMR (CDCl3) δ 7.7 (s, 1, N=CH--N), 7.07 (s, 2, N--CH=CH--N), 5.9 (s, 2, N--CH2 --O2C), and 1.17 (s, 9, (CH3)3C).
Quantity
1.95 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.76 g
Type
reactant
Reaction Step Two
Name
Yield
55%

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